Cas no 2863659-22-5 (Relamorelin (TFA))

• Product Name: Relamorelin (TFA)
• CAS No: 2863659-22-5
• MF: C₄₅H₅₁F₃N₈O₇S
• MW: 904.996059656143
• CID: 5307161
• PubChem ID: 162641838
• Update Time: 2025-05-21

Relamorelin (TFA) Chemical and Physical Properties

Names and Identifiers

• MS-31690
• F83617
• 2863659-22-5
• RELAMORELIN TFA
• CS-0310639
• RM-131 (TFA)
• HY-19884B
• Relamorelin (TFA)
• 4-[[(2S)-2-[[(2R)-2-[[(2R)-3-(1-benzothiophen-3-yl)-2-(piperidine-4-carbonylamino)propanoyl]amino]-3-(1H-indol-3-yl)propanoyl]amino]-3-phenylpropanoyl]amino]piperidine-4-carboxamide;2,2,2-trifluoroacetic acid

• Inchi： 1S/C43H50N8O5S.C2HF3O2/c44-42(56)43(16-20-46-21-17-43)51-41(55)34(22-27-8-2-1-3-9-27)49-39(53)35(23-29-25-47-33-12-6-4-10-31(29)33)50-40(54)36(48-38(52)28-14-18-45-19-15-28)24-30-26-57-37-13-7-5-11-32(30)37;3-2(4,5)1(6)7/h1-13,25-26,28,34-36,45-47H,14-24H2,(H2,44,56)(H,48,52)(H,49,53)(H,50,54)(H,51,55);(H,6,7)/t34-,35+,36+;/m0./s1
• InChI Key： YKEWFQMJVBJGEJ-GTKQDQPASA-N
• SMILES： C(C1=CNC2=CC=CC=C12)[C@H](C(=O)N[C@@H](CC1C=CC=CC=1)C(=O)NC1(CCNCC1)C(=O)N)NC(=O)[C@H](NC(C1CCNCC1)=O)CC1=CSC2=CC=CC=C12.C(F)(F)(F)C(=O)O

Computed Properties

• Exact Mass: 904.35535166g/mol
• Monoisotopic Mass: 904.35535166g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 9
• Hydrogen Bond Acceptor Count: 13
• Heavy Atom Count: 64
• Rotatable Bond Count: 15
• Complexity: 1480
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 3
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 265Ų

Additional information on Relamorelin (TFA)

Comprehensive Overview of Relamorelin (TFA) (CAS No. 2863659-22-5): Mechanism, Applications, and Research Insights

Relamorelin (TFA), a synthetic ghrelin receptor agonist with the CAS registry number 2863659-22-5, has garnered significant attention in pharmaceutical research due to its potential therapeutic applications. This peptide derivative is designed to mimic the action of ghrelin, a hormone that stimulates appetite and regulates gastrointestinal motility. Researchers and clinicians are particularly interested in its role in addressing gastroparesis, cachexia, and metabolic disorders, making it a focal point in drug development pipelines.

The molecular structure of Relamorelin (TFA) enables selective binding to the ghrelin receptor (GHS-R1a), triggering downstream signaling pathways that enhance gastric emptying and appetite stimulation. Its trifluoroacetate (TFA) salt form improves solubility and stability, critical for preclinical and clinical studies. Recent studies highlight its efficacy in accelerating gastric emptying in patients with diabetic gastroparesis, a condition with limited treatment options. This aligns with growing patient-centric research trends, where unmet medical needs drive innovation.

In the context of personalized medicine, Relamorelin (TFA) exemplifies the shift toward targeted therapies. Its mechanism avoids broad systemic effects, reducing adverse events compared to conventional prokinetic agents. Search analytics reveal rising queries like "Relamorelin vs. Metoclopramide" and "ghrelin agonists for weight loss", reflecting public interest in comparative efficacy and off-label applications. Notably, its potential in oncology-supportive care for cancer-related anorexia is under exploration, addressing a key quality-of-life concern for patients.

From a technical standpoint, 2863659-22-5 is frequently searched alongside "peptide synthesis protocols" and "GMP-grade Relamorelin", underscoring demand from synthetic chemists and manufacturers. The compound’s stability under physiological conditions and low immunogenicity further bolster its profile as a viable candidate for chronic disease management. Regulatory milestones, such as FDA Fast Track designation for gastroparesis, have amplified its visibility in biopharma news.

Emerging discussions also link Relamorelin (TFA) to gut-brain axis research, a hot topic in neurogastroenterology. Preclinical data suggest modulation of vagal nerve activity, opening avenues for neurodegenerative and psychiatric applications. SEO-driven content around "ghrelin and mental health" or "peptides for motility disorders" could leverage these interdisciplinary connections to engage diverse audiences.

In summary, Relamorelin (TFA) (CAS 2863659-22-5) represents a convergence of precision medicine and translational research. Its multifaceted pharmacology addresses pressing clinical gaps while aligning with trending search behaviors. As trials progress, its role in metabolic and gastrointestinal therapeutics is poised to expand, offering a template for future peptide-based interventions.